N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-3,4-difluorobenzamide

• IUPAC Name: N-[2-(3-cyclopropyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-1-yl)ethyl]-3,4-difluorobenzamide
• InChI: InChI=1S/C18H17F2N3O3S/c19-14-8-5-12(11-15(14)20)18(24)21-9-10-22-16-3-1-2-4-17(16)23(13-6-7-13)27(22,25)26/h1-5,8,11,13H,6-7,9-10H2,(H,21,24)
• InChI Key: SEQJQLHLVMSKNI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C3=CC=CC=C3N(S2(=O)=O)CCNC(=O)C4=CC(=C(C=C4)F)F
• Molecular Formula: C18H17F2N3O3S
• Molecular Weight: 393.4 g/mol

Description

N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-3,4-difluorobenzamide is a useful research compound. Its molecular formula is C18H17F2N3O3S and its molecular weight is 393.41. The purity is usually 95%.
BenchChem offers high-quality N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-3,4-difluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-3,4-difluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Characterization

• The synthesis and characterization of novel aromatic polyimides have been explored, demonstrating the chemical versatility and potential application of similar compounds in material science. These polyimides exhibit a range of solubility in organic solvents and thermal degradation temperatures, highlighting their utility in various industrial applications (Butt et al., 2005).

Novel Synthesis Methods

• Research into one-pot synthesis methods has yielded efficient procedures for creating benzothiazole derivatives, including compounds structurally similar to N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2λ⁶,1,3-benzothiadiazol-1-yl)ethyl]-3,4-difluorobenzamide. These methods offer streamlined pathways for drug synthesis and the development of new pharmaceuticals (Ge et al., 2007).

Pharmacological Applications

• The compound's structural motif, particularly the presence of an N,N-bidentate directing group, suggests its suitability for metal-catalyzed C-H bond functionalization reactions. This characteristic opens up possibilities for its use in the synthesis of complex organic molecules and pharmacologically active compounds (Al Mamari et al., 2019).

Antimicrobial and Antioxidant Activities

• The synthesis of lignan conjugates via cyclopropanation has demonstrated significant antimicrobial and antioxidant activities. Compounds synthesized through this process have shown excellent activity against bacterial and fungal pathogens, as well as notable antioxidant potential. This research highlights the potential for developing new antimicrobial and antioxidant agents from structurally related compounds (Raghavendra et al., 2016).

Quality Control and Analytical Methods

• The development of quality control methods for promising anticonvulsant compounds derived from 1,3,4-thiadiazole demonstrates the importance of robust analytical techniques in the pharmaceutical development process. These methods ensure the purity and efficacy of new drugs, including those related to N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2λ⁶,1,3-benzothiadiazol-1-yl)ethyl]-3,4-difluorobenzamide, ensuring their safety and effectiveness (Sych et al., 2018).